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Compound of Interest

Compound Name: Niobium n-propoxide

Cat. No.: B1601134

Niobium(V) n-propoxide (Nb(OCH2CH2CHs)s) is a highly reactive organometallic compound,
primarily used as a precursor in the sol-gel synthesis of niobium-based materials and catalysis.
[1] Its utility is directly linked to its reactivity, which also defines its primary hazards. The core
risk profile stems from its nature as a metal alkoxide, which dictates its flammability, corrosivity,
and extreme sensitivity to moisture.

Based on data from closely related niobium alkoxides like Niobium(V) ethoxide, the primary
hazards are classified as follows:

o Flammable Liquid: While Niobium(V) n-butoxide is classified as a combustible liquid[2], the
ethoxide variant is a flammable liquid[3][4][5]. Given this, Niobium n-propoxide should be
treated as a flammable liquid that must be kept away from all ignition sources.[3][4]

o Water Reactivity: Like all metal alkoxides, it reacts exothermically with water, including
atmospheric moisture. This reaction hydrolyzes the compound, liberating n-propanol and
forming niobium oxides/hydroxides. This reaction can be vigorous and underscores the need
for handling under an inert atmosphere.[3][4]

o Corrosivity: Niobium alkoxides are known to cause severe skin burns and serious eye
damage.[3][4] Contact with tissue can cause immediate and severe chemical burns due to
hydrolysis.

Quantitative Hazard Summary
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Hazard

Precautionary

. Category GHS Statement
Classification Statement
P210: Keep away
from heat, hot
o H226: Flammable surfaces, sparks,
Flammable Liquids Category 3

liquid and vapor

open flames and other
ignition sources. No

smoking.[3]

Skin Corrosion

Category 1B

H314: Causes severe
skin burns and eye

damage

P280: Wear protective
gloves/protective
clothing/eye
protection/face

protection.[3]

Serious Eye Damage

Category 1

H318: Causes serious

eye damage

P305+P351+P338: IF
IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.[3]

Note: This table is based on the known hazards of Niobium(V) ethoxide, a close structural

analog, and represents a conservative and safe approach to handling Niobium(V) n-propoxide.

Risk Assessment Workflow

A systematic approach to safety is paramount. The following diagram illustrates the continuous

cycle of risk assessment required when working with reactive chemicals like Niobium(V) n-

propoxide.
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Caption: A workflow for continuous risk assessment.

Section 2: Chemical & Physical Properties

Understanding the physical properties of Niobium(V) n-propoxide is fundamental to its safe
handling and use in experimental design.
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Property Value Source

CAS Number 38874-17-8 [61[7]

Molecular Formula C15H3sNbOs [718]

Molecular Weight 388.34 g/mol [7]
Clear colorless to yellow/brown

Appearance o Inferred from[9]
liquid

Boiling Point 166°C @ 0.05 mmHg [8]

N Reacts with water. Soluble in
Solubility [1][4]

non-agqueous organic solvents.

Vapor Density

>1 (Air = 1.0)

Inferred from MW

Section 3: Core Safety Protocols: Handling and

Storage

The cornerstone of safely handling Niobium(V) n-propoxide is the strict exclusion of

atmospheric air and moisture.

Engineering Controls

The causality for stringent engineering controls is the compound's high reactivity with air and

moisture.

e Chemical Fume Hood: All manipulations must be performed in a certified chemical fume

hood to prevent inhalation of vapors and to contain any potential spills or fires.[4]

 Inert Atmosphere: Due to its extreme moisture sensitivity, all transfers and reactions should

be conducted under a dry, inert atmosphere (e.g., argon or nitrogen). This is non-negotiable

and is best achieved using either a glovebox or Schlenk line techniques. The purpose is to

prevent hydrolysis, which can alter the reagent's properties and create a safety hazard.

Personal Protective Equipment (PPE)

PPE provides the final barrier between the researcher and the chemical.
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o Eye and Face Protection: Chemical safety goggles in combination with a full-face shield are
mandatory.[2][10]

» Skin Protection: A flame-retardant lab coat and full-length pants are required. A chemical-
resistant apron is also recommended.

» Hand Protection: Use compatible chemical-resistant gloves, such as nitrile or neoprene.[2]
Always inspect gloves before use and use proper removal technique to avoid skin contact.
[11] Double-gloving is a prudent practice.

Standard Handling Protocol: Inert Atmosphere Transfer

This protocol details the transfer of the reagent from a Sure/Seal™ bottle to a reaction flask
using a Schlenk line.

o Preparation: Assemble and flame-dry all glassware (reaction flask, syringes, cannula) under
vacuum and backfill with inert gas at least three times to remove atmospheric moisture and
oxygen.

¢ Inert Gas Connection: Ensure the reaction flask and the Niobium(V) n-propoxide source
bottle are connected to the inert gas manifold.

o Temperature Control: If the subsequent reaction is exothermic, cool the reaction flask in an
appropriate bath (e.g., ice-water) before addition.

o Reagent Transfer: Puncture the septum of the source bottle with a needle connected to the
inert gas line to ensure positive pressure. Using a clean, dry syringe, carefully draw the
required volume of Niobium(V) n-propoxide.

» Addition: Transfer the liquid via the syringe to the reaction flask. Add the reagent slowly and
in a controlled manner.

» Post-Transfer: Rinse the syringe immediately and thoroughly with a suitable dry, inert solvent
(e.g., anhydrous hexane or toluene) and quench the rinsings in a separate flask containing
isopropanol before final cleaning.
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Caption: Workflow for inert atmosphere transfer of Niobium(V) n-propoxide.

Storage Requirements
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Proper storage is critical to maintaining the reagent's integrity and ensuring safety.

Container: Store in the original, tightly sealed container, often under an inert atmosphere.[4]
[12]

Location: Keep in a dry, cool, well-ventilated area designated for corrosive and flammable
materials.[4][5]

Incompatibilities: Store away from water, moisture, strong acids, and oxidizing agents.[4][13]

Secondary Containment: Place the primary container inside a larger, chemically resistant
secondary container to contain any potential leaks.

Section 4: Emergency Procedures

Rapid and correct response during an emergency can significantly mitigate harm.

Spill Response

Evacuate & Isolate: Immediately alert others and evacuate the immediate area. Isolate the
spill and remove all sources of ignition.[4][5]

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.
Don PPE: Wear full PPE, including respiratory protection if necessary.

Containment: Cover the spill with a non-combustible, inert absorbent material such as sand,
dry lime, or vermiculite. DO NOT USE WATER OR COMBUSTIBLE ABSORBENTS.

Collection: Carefully scoop the absorbed material into a suitable, sealable container for
hazardous waste disposal. Use non-sparking tools.[4][14]

Decontamination: Wipe the spill area with a cloth dampened with a compatible solvent (e.g.,
toluene), followed by soap and water. All cleaning materials must be disposed of as
hazardous waste.
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Caption: Emergency decision tree for a Niobium(V) n-propoxide spill.

First Aid Measures

Immediate medical attention is required for all exposures.
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Exposure Route First Aid Action

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.
Eye Contact )

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3][15]

Wash off immediately with plenty of soap and
i water for at least 15 minutes. Remove all
Skin Contact _ _ o
contaminated clothing. Call a physician

immediately as chemical burns may result.[3]

Remove to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

Inhalation
respiration. Seek immediate medical attention.
[15]
Do NOT induce vomiting. Clean mouth with
water and drink plenty of water afterwards.
Ingestion Never give anything by mouth to an

unconscious person. Seek immediate medical
attention.[3][15]

Fire Fighting
» Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (COz), or sand.
Alcohol-resistant foam may also be used.[13][16]

o Unsuitable Media:DO NOT USE WATER.[13] The compound reacts with water, which will
exacerbate the situation.

» Firefighter Protection: Firefighters must wear full protective clothing and self-contained
breathing apparatus (SCBA) to prevent contact with skin, eyes, and inhalation of toxic fumes.
[51[13]

Section 5: Waste Disposal

All waste containing Niobium(V) n-propoxide, including empty containers, absorbent materials
from spills, and quenched reaction residues, must be treated as hazardous waste.
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e Quenching: Unused or residual reagent should be slowly and carefully added to a stirred,
cooled flask of a suitable alcohol (e.g., isopropanol) under an inert atmosphere to safely
hydrolyze it before disposal.

» Disposal: All waste must be placed in clearly labeled, sealed containers. Disposal must be
carried out by a licensed hazardous waste disposal company, in strict accordance with all
federal, state, and local regulations.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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